Cas no 5496-39-9 (2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole)

• Product Name: 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
• CAS No: 5496-39-9
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• MDL: MFCD00364139
• CID: 353193
• PubChem ID: 1205608
• Update Time: 2025-04-19

2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(4-nitrophenyl)-4,5-diphenyl-
• 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole
• DTXSID50360964
• EN300-25293623
• Oprea1_115246
• SR-01000508417
• SR-01000508417-1
• cid_1205608
• SCHEMBL2127659
• Z56758373
• 5496-39-9
• CHEMBL278262
• AKOS001093414
• BDBM67465
• SR-01000508417-2

• MDL： MFCD00364139
• Inchi： 1S/C21H15N3O2/c25-24(26)18-13-11-17(12-14-18)21-22-19(15-7-3-1-4-8-15)20(23-21)16-9-5-2-6-10-16/h1-14H,(H,22,23)
• InChI Key： NQMNVUPMXVNJJJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 341.11655
• Monoisotopic Mass: 341.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 71.82